molecular formula C9H7BrN2 B189530 4-Amino-3-bromoquinoline CAS No. 36825-36-2

4-Amino-3-bromoquinoline

Cat. No. B189530
CAS RN: 36825-36-2
M. Wt: 223.07 g/mol
InChI Key: TYGUEEGQSYNEHB-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 4-Amino-3-bromoquinoline involves several steps. One method involves the bromine-magnesium exchange reaction with lithium tributylmagnesate in toluene at -10°C . This reaction is quenched by various electrophiles to yield functionalized quinolines .


Molecular Structure Analysis

The molecular structure of 4-Amino-3-bromoquinoline is represented by the SMILES string NC1=C (Br)C=NC2=C1C=CC=C2 . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .


Chemical Reactions Analysis

The chemical reactions involving 4-Amino-3-bromoquinoline are complex and varied. For instance, it undergoes bromine-magnesium exchange reaction with lithium tributylmagnesate in toluene at -10°C . This reaction is quenched by various electrophiles to yield functionalized quinolines .


Physical And Chemical Properties Analysis

4-Amino-3-bromoquinoline is a solid at room temperature . Its molecular weight is 223.07 g/mol.

Scientific Research Applications

Drug Discovery and Pharmaceutical Synthesis

4-Amino-3-bromoquinoline: is a valuable scaffold in medicinal chemistry. It serves as a precursor for synthesizing a wide range of biologically active compounds. Its incorporation into drug molecules can enhance pharmacological properties such as potency, selectivity, and bioavailability . This compound is particularly significant in the synthesis of:

Green Chemistry

The compound’s versatility also extends to green chemistry applications. It can be involved in the development of environmentally friendly synthetic pathways, reducing the use of hazardous reagents and minimizing waste .

Safety and Hazards

4-Amino-3-bromoquinoline is classified as Acute Tox. 3 Oral - Eye Dam. . It is hazardous if ingested or if it comes into contact with the eyes . It is recommended to avoid dust formation, ingestion, and inhalation, and to ensure adequate ventilation when handling this compound .

properties

IUPAC Name

3-bromoquinolin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7BrN2/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5H,(H2,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYGUEEGQSYNEHB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=C(C=N2)Br)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30355792
Record name 4-amino-3-bromoquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30355792
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

223.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-3-bromoquinoline

CAS RN

36825-36-2
Record name 3-Bromo-4-quinolinamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=36825-36-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-amino-3-bromoquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30355792
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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